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Compound of Interest

Ethyl 2,4-dimethylthiazole-5-
Compound Name:
carboxylate

Cat. No.: B157388

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 2,4-dimethylthiazole-5-carboxylate is a heterocyclic compound that serves as a crucial
building block in organic synthesis. Its thiazole core, a five-membered aromatic ring containing
both sulfur and nitrogen, is a prevalent scaffold in numerous biologically active molecules and
pharmaceuticals. This technical guide provides a comprehensive overview of the molecular
structure, properties, synthesis, and spectral characterization of ethyl 2,4-dimethylthiazole-5-
carboxylate, tailored for professionals in research and drug development.

Molecular Structure and Properties

Ethyl 2,4-dimethylthiazole-5-carboxylate is characterized by a thiazole ring substituted with
methyl groups at positions 2 and 4, and an ethyl carboxylate group at position 5.

Key Identifiers and Physical Properties:
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Property Value Reference
ethyl 2,4-dimethyl-1,3-thiazole-

IUPAC Name [1]
5-carboxylate

CAS Number 7210-77-7 [11[21[3]

Molecular Formula CsH11NO2S [1112][3]

Molecular Weight 185.24 g/mol [11[3]
Off-white to light brown

Appearance ) ] [3]
crystalline solid

Melting Point 46-50 °C [3]

Boiling Point (Predicted) 254.3 +£20.0 °C [3]

Density (Predicted)

1.164 £ 0.06 g/cm3

[3]

DMF: 30 mg/mL; DMSO: 20

Solubility [3]
mg/mL; Ethanol: 50 mg/mL
XLogP3 2.3 [1]
Synthesis

The primary synthetic route to Ethyl 2,4-dimethylthiazole-5-carboxylate is the Hantzsch

thiazole synthesis. This method involves the condensation of a thioamide with an a-

halocarbonyl compound.

Conceptual Synthesis Workflow:
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Thioacetamide

Dehydration

Ethyl 2-chloroacetoacetate Cyclocondensation Intermediate Ethyl 2,4-dimethylthiazole-5-carboxylate

Base (e.g., NaHCO3)

Ethyl 2,4-dimethylthiazole-5-carboxylate

Ghysical & Chemical Properties Synthesis (Hantzsch) Spectroscopic Data

Synthetic Building Block Molecular Structure

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [An In-depth Technical Guide to Ethyl 2,4-
dimethylthiazole-5-carboxylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b157388#ethyl-2-4-dimethylthiazole-5-carboxylate-
molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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